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Compound of Interest

Compound Name: 1,3-Dichloropentane

Cat. No.: B1348517 Get Quote

This technical guide provides a comprehensive overview of 1,3-dichloropentane, including its

chemical identifiers, physical and chemical properties, and safety information. This document is

intended for researchers, scientists, and professionals in drug development who may use or

encounter this compound in their work.

Core Identifiers and Chemical Structure
1,3-Dichloropentane is a halogenated alkane. Its fundamental identifiers are crucial for

accurate documentation and database searches.
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Identifier Value Source

CAS Number 30122-12-4 [1][2][3][4][5][6]

IUPAC Name 1,3-dichloropentane [2][3]

Molecular Formula C₅H₁₀Cl₂ [2][3][4][5][7]

Molecular Weight 141.04 g/mol [2][4]

InChI
InChI=1S/C5H10Cl2/c1-2-

5(7)3-4-6/h5H,2-4H2,1H3
[1][3][5][7]

InChIKey
QMLLRWZQACTYAX-

UHFFFAOYSA-N
[3][5][7]

SMILES CCC(CCCl)Cl [3][4][7]

PubChem CID 520465 [2][3][7]

MDL Number MFCD19232137 [2][4]

EC Number 980-839-5 [3]

Physicochemical Properties
A summary of the key physical and chemical properties of 1,3-dichloropentane is presented

below. These properties are essential for understanding its behavior in various experimental

settings.
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Property Value Unit Source

Normal Boiling Point

(Tboil)
Not Available K [1]

Normal Melting Point

(Tfus)
Not Available K [1]

Enthalpy of

Vaporization (ΔvapH°)
35.11 kJ/mol [1]

Enthalpy of Fusion

(ΔfusH°)
13.58 kJ/mol [1]

Octanol/Water

Partition Coefficient

(logPoct/wat)

2.633 [1]

Water Solubility

(log10WS)
-2.33 mol/l [1]

McGowan's

Characteristic Volume

(McVol)

105.790 ml/mol [1]

Kovats Retention

Index (Standard polar)
1272 [1][3]

Kovats Retention

Index (Semi-standard

non-polar)

940 [1][3]

Synthesis and Experimental Protocols
While specific experimental protocols for the synthesis of 1,3-dichloropentane are not readily

available in the public domain, general methods for the synthesis of similar dichlorinated

alkanes can be adapted. For instance, the synthesis of 1,3-dichloropropane is achieved by

reacting 1,3-propanediol with hydrochloric acid.[8] A similar approach using 1,3-pentanediol

and a suitable chlorinating agent, such as thionyl chloride or hydrochloric acid under pressure,

could potentially yield 1,3-dichloropentane. The synthesis of 1,5-dichloropentane from 1,5-
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pentanediol using concentrated aqueous hydrochloric acid at elevated pressure (8-15 atm) and

temperature (150-170°C) has been reported with good yields.[9]

A generalized workflow for the synthesis and purification of a dichlorinated alkane from its

corresponding diol is depicted below.

1,3-Pentanediol

Reaction

Chlorinating Agent
(e.g., HCl, SOCl₂)

Crude 1,3-Dichloropentane Washing
(e.g., with NaHCO₃ soln)

Drying
(e.g., with MgSO₄) Fractional Distillation Pure 1,3-Dichloropentane Characterization

(GC-MS, NMR)

Click to download full resolution via product page

A generalized workflow for the synthesis and purification of 1,3-dichloropentane.

Safety Information
1,3-Dichloropentane is a flammable liquid and vapor.[3] It is harmful if swallowed, in contact

with skin, or if inhaled.[3] It causes skin and serious eye irritation and may cause respiratory

irritation.[3]

Hazard Statements:

H226: Flammable liquid and vapor[3]

H302: Harmful if swallowed[3]

H312: Harmful in contact with skin[3]

H315: Causes skin irritation[3]
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H319: Causes serious eye irritation[3]

H332: Harmful if inhaled[3]

H335: May cause respiratory irritation[3]

Standard laboratory safety precautions should be taken when handling this compound,

including the use of personal protective equipment such as gloves, safety glasses, and a lab

coat. Work should be conducted in a well-ventilated area or a fume hood. In case of a spill,

eliminate all ignition sources and absorb the spill with a non-combustible material.[10]

Logical Relationships in Chemical Identification
The various identifiers of a chemical compound are interconnected and provide a hierarchical

and cross-referenced means of identification. This ensures that researchers can

unambiguously refer to the same chemical substance. The following diagram illustrates the

logical flow from the common name to more specific and machine-readable identifiers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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